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Compound of Interest

Compound Name: D-3263 hydrochloride

Cat. No.: B1139295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-3263 hydrochloride is a small molecule agonist of the Transient Receptor Potential

Melastatin 8 (TRPM8) channel, a non-selective cation channel primarily known for its role as a

sensor of cold temperatures and cooling agents.[1] TRPM8 is expressed in sensory neurons

and is implicated in a variety of physiological processes, including temperature sensation, pain

modulation, and inflammatory responses. Dysregulation of TRPM8 activity has been linked to

conditions such as chronic pain, migraine, and certain types of cancer.[2] D-3263
hydrochloride has been investigated for its potential therapeutic applications, particularly in

oncology and benign prostatic hyperplasia (BPH).[3][4] This technical guide provides an in-

depth overview of D-3263 hydrochloride, focusing on its mechanism of action as a TRPM8

agonist, its effects in preclinical models, and detailed protocols for its experimental evaluation.
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Property Value

Chemical Name

3-(2-aminoethyl)-5-methoxy-1-[(1R,2S,5R)-5-

methyl-2-propan-2-

ylcyclohexanecarbonyl]benzimidazol-2-

one;hydrochloride

Molecular Formula C₂₁H₃₂ClN₃O₃

Molecular Weight 409.9 g/mol

CAS Number 1008763-54-9

Appearance White to off-white solid

Solubility Soluble in DMSO

Mechanism of Action and TRPM8 Signaling
D-3263 hydrochloride exerts its effects by binding to and activating the TRPM8 channel.[1] As

a TRPM8 agonist, it mimics the action of natural cooling agents like menthol, leading to the

opening of the ion channel. This activation results in an influx of cations, primarily calcium

(Ca²⁺) and sodium (Na⁺), into the cell.[1] The subsequent increase in intracellular calcium

concentration is a critical event that triggers a cascade of downstream signaling pathways.

The activation of TRPM8 by agonists like D-3263 hydrochloride is a complex process

influenced by various cellular factors, including phosphatidylinositol 4,5-bisphosphate (PIP₂),

which is essential for channel gating. The influx of calcium can lead to several cellular

responses, including depolarization of the cell membrane, activation of calcium-dependent

enzymes, and modulation of gene expression.[5] In the context of cancer, sustained activation

of TRPM8 and the resulting calcium overload can disrupt cellular homeostasis and induce

apoptosis (programmed cell death) in TRPM8-expressing tumor cells.[1]
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Calcium Imaging Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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